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Compound Focus: Lincomycin hydrochloride monohydrate

CAS No.: 7179-49-9

Cat. No.: S533200

Key Manufacturers and Market Landscape

Understanding the key players in the Lincomycin Hydrochloride market is a foundational step for any

comparison. The following manufacturers are frequently cited across multiple market reports.

Region/Type Company Name

Global / Human & Veterinary  Pfizer Inc., Hospira Inc., Zhejiang Hisun Pharmaceutical Co. Ltd.,

Medicine [1] Huvepharma, Changzhou Siyao Pharmaceuticals Co. Ltd.

China / Active North China Pharmaceutical Group Corp. (NCPC), Anhui Wanbei
Pharmaceutical Ingredient Pharmaceutical Group Co. Ltd., Henan Huaxing, Topfond, Hisoar,
(API) [2] [3] Xinyu, Pukang, Jiangxi Guoyao

Analytical Methods for Quality Assessment

While not a direct batch comparison, the core of batch analysis lies in robust detection and quantification
methods. Recent scientific studies have refined protocols for detecting Lincomycin residues, which can be

adapted for quality control. The table below compares two advanced techniques.
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Attribute HPLC-UVD Method [4] ic-ELISA Method [5]

Principle High-Performance Liquid Indirect competitive Enzyme-Linked
Chromatography with UltraViolet Immunosorbent Assay
Detection

Key Application Detecting LIN residues in various Detecting LIN residues in pork and
animal tissues and milk milk

Limit of Detection 25-40 pg/kg 0.81-1.20 pg/kg

(LOD)

Limit of 40-60 pg/kg 2.09-2.29 ug/kg

Quantification

(LOQ)

Recovery Rate 71.11% to 98.30% 81.9% to 108.8%

Advantages High sensitivity, cost-effective, broad High specificity, simplicity, rapid for
applicability high-throughput screening

Experimental Sample extraction — Purification Sample preparation — Incubation with

Workflow (SPE) — Derivatization -~ HPLC-UVD  LIN-specific antibody — Colorimetric
analysis analysis

To help visualize the general process of batch analysis using these techniques, here is a workflow diagram

based on the described methodologies.

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11243248/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11476017/
https://www.smolecule.com/products/s533200?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Batch Analysis General Workflow

Sample Collection
(Lincomycin Batch)

4 l‘ A

Extraction
(Solvent: Acetonitrile)

'

Purification & Enrichment
(Sorbents, Solid Phase Extraction)

i

Derivatization
(Reagent: PTSI for HPLC)

\ Sample Pfeparation )
v
Instrumental Analysis Immunoassay
(HPLC-UVD) (ic-ELISA)

An\a\ysis Techn)'e@
 —

Quantitative Data
(Concentration, Purity)

'

Performance Comparison
(vs. Reference Standards)

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s533200?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Market Context and Formulations

Placing the product within the broader market context can be valuable for your audience.

e Market Size and Growth: The global Lincomycin Hydrochloride market is projected to grow from
2025 to 2031, with a compound annual growth rate (CAGR) [2]. The Lincomycin Antibiotics market
specifically was estimated at USD 350 million in 2024 and is expected to reach USD 552.34 Million by
2033 [1].

¢ Product Formulations: For a complete comparison guide, you may need to consider different
formulations. The market offers Lincomycin Hydrochloride in various forms, including Tablets,
Capsules, and Injections [2] [1] [6].

¢ Key Applications: The primary applications are in Human Medicine (hospitals, clinics) and
Veterinary Medicine for treating bacterial infections [2] [1] [3].

How to Proceed with Your Comparison

Since the direct batch analysis data is not publicly available, you might consider these approaches:

e Contact Manufacturers Directly: Reach out to the technical departments of the key manufacturers
listed to request certificates of analysis (CoAs) or comparative stability data for their products.

e Consult Pharmacopoeias: Refer to official compendia like the USP (United States Pharmacopeia) or
EP (European Pharmacopoeia) for standard quality specifications and testing methods for Lincomycin
Hydrochloride.

e Conduct Independent Testing: For a truly objective guide, performing your own laboratory analysis
of samples sourced from different manufacturers using the methodologies outlined above would
provide the most reliable and direct comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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